3-[Benzo(b)thiophen-2-yl]-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(1-benzothiophen-2-yl)-5-methoxybenzoic acid
• InChI: InChI=1S/C16H12O3S/c1-19-13-7-11(6-12(8-13)16(17)18)15-9-10-4-2-3-5-14(10)20-15/h2-9H,1H3,(H,17,18)
• InChI Key: CLFWJKCJVPBYNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC3=CC=CC=C3S2
• Molecular Formula: C16H12O3S
• Molecular Weight: 284.3 g/mol

Description

3-[Benzo(b)thiophen-2-yl]-5-methoxybenzoic acid (BTMBA), also known as 3-benzothiophene-2-carboxylic acid 5-methoxybenzoate, is an organic compound with a molecular formula of C13H10O4S. It is a white crystalline solid with a melting point of 175-176 °C and a boiling point of 441 °C. BTMBA is an important intermediate used in the synthesis of various drugs and other compounds. It is used as a reagent in organic synthesis and is known to have a wide range of applications in the field of biochemistry, pharmaceuticals, and chemical engineering.

Scientific Research Applications

BTMBA has a wide range of applications in scientific research. It is used as a reagent in the synthesis of various drugs, such as antifungals, antivirals, and antibiotics. It is also used in the synthesis of various compounds, such as dyes, pigments, and polymers. BTMBA is also used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, anticonvulsants, and antihypertensives. Additionally, it is used in the synthesis of various biochemicals, such as proteins, enzymes, and hormones.

Mechanism of Action

The mechanism of action of BTMBA is not fully understood. However, it is believed that BTMBA may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs in the body. Additionally, BTMBA may act as an antioxidant, which can help protect cells from oxidative stress.
Biochemical and Physiological Effects
BTMBA has been shown to have a wide range of biochemical and physiological effects. In vitro studies have shown that BTMBA can inhibit the growth of various fungi and bacteria. Additionally, BTMBA has been found to possess anti-inflammatory and antioxidant properties. In vivo studies have shown that BTMBA can reduce the levels of certain inflammatory markers, such as TNF-α and IL-6. Additionally, BTMBA has been found to possess anticonvulsant, antihypertensive, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

BTMBA has several advantages and limitations when used in laboratory experiments. One advantage of BTMBA is that it is relatively stable and can be stored for long periods of time without degradation. Additionally, BTMBA is relatively inexpensive and can be easily obtained from chemical suppliers. However, BTMBA is not water soluble, which can make it difficult to use in aqueous solutions. Additionally, BTMBA has a relatively low solubility in organic solvents, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the use of BTMBA in scientific research. One potential future direction is the development of new drugs and compounds using BTMBA as a starting material. Additionally, BTMBA could be used in the synthesis of new polymers and materials for use in various applications. Additionally, BTMBA could be used in the development of new biochemicals, such as enzymes and proteins, for use in a variety of applications. Finally, BTMBA could be used in the development of new drugs and treatments for various diseases and conditions.

Synthesis Methods

BTMBA can be synthesized by the reaction of 5-methoxybenzoic acid and 2-benzothiophene-3-carboxylic acid ester. This reaction is carried out in an inert atmosphere of nitrogen or argon in the presence of a base, such as potassium carbonate. The reaction is carried out at a temperature of 80-90 °C for 1-2 hours. The yield of BTMBA from this reaction is typically 85-90%.